1-(2-Fluorophenyl)-4-propan-2-ylpiperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-propan-2-ylpiperazine
• InChI: InChI=1S/C13H19FN2/c1-11(2)15-7-9-16(10-8-15)13-6-4-3-5-12(13)14/h3-6,11H,7-10H2,1-2H3
• InChI Key: ZCQHZMDJLIRJMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2=CC=CC=C2F
• Molecular Formula: C13H19FN2
• Molecular Weight: 222.30 g/mol

Description

1-(2-Fluorophenyl)-4-propan-2-ylpiperazine, also known as 2-F-PPP, is a synthetic compound belonging to the piperazine class of chemicals. It is a psychoactive substance that has gained popularity in the research community due to its potential therapeutic applications.

Scientific Research Applications

1-(2-Fluorophenyl)-4-propan-2-ylpiperazine has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a cognitive enhancer and as a substitute for traditional stimulants such as amphetamines.

Mechanism of Action

The exact mechanism of action of 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. This means that it increases the levels of these neurotransmitters in the brain, leading to increased stimulation and arousal.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine include increased heart rate, blood pressure, and body temperature. It also leads to increased wakefulness, alertness, and focus. However, prolonged use of 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine can lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine in lab experiments include its high potency, selectivity, and specificity for dopamine and norepinephrine transporters. However, its limitations include the lack of long-term safety data and potential for abuse.

Future Directions

There are several future directions for research on 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine. One area of interest is its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and narcolepsy. Another area of interest is its potential use as a tool for studying the dopamine and norepinephrine systems in the brain. Additionally, further research is needed to fully understand the long-term safety and potential for abuse of 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine.
In conclusion, 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine is a synthetic compound that has gained interest in the research community due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

The synthesis of 1-(2-Fluorophenyl)-4-propan-2-ylpiperazine involves the reaction of 1-(2-fluorophenyl)-2-nitropropene with propan-2-amine in the presence of a reducing agent such as iron powder or sodium borohydride. The resulting product is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.